Cas no 1805713-74-9 (Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate)

• Product Name: Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate
• CAS No: 1805713-74-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4956008
• Update Time: 2025-11-06

Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate

• Inchi： 1S/C12H14O4/c1-2-16-12(15)11-8-10(14)6-5-9(11)4-3-7-13/h5-8,14H,2-4H2,1H3
• InChI Key： XDBRMKDAVHBSPI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CC=1CCC=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate

Recent Advances in the Study of Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate (CAS: 1805713-74-9) and Its Applications in Chemical Biology and Medicine

Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate (CAS: 1805713-74-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in various pharmacological applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound, with the chemical formula C12H14O4, has been the subject of several recent investigations due to its unique structural features and reactivity. Researchers have explored its utility in the development of novel drug candidates, particularly in the areas of anti-inflammatory and anticancer therapies. The presence of both hydroxyl and carbonyl functional groups in its structure makes it a versatile building block for further chemical modifications.

One of the most notable recent studies involving Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate was published in the Journal of Medicinal Chemistry. The study demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers employed a combination of computational modeling and experimental validation to optimize the compound's structure for enhanced binding affinity and selectivity.

In addition to its role in drug development, Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate has also been investigated for its potential applications in chemical biology. A recent study in ACS Chemical Biology explored its use as a probe for studying protein-ligand interactions. The compound's ability to form stable covalent adducts with certain amino acid residues makes it a valuable tool for mapping binding sites and understanding molecular recognition processes.

Another area of interest is the compound's pharmacokinetic properties. A study published in European Journal of Pharmaceutical Sciences examined the absorption, distribution, metabolism, and excretion (ADME) profile of Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate in preclinical models. The results indicated favorable bioavailability and metabolic stability, suggesting its potential as a lead compound for further optimization.

Despite these promising findings, challenges remain in the practical application of Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, Ethyl 5-hydroxy-2-(3-oxopropyl)benzoate (CAS: 1805713-74-9) represents a promising compound with diverse applications in chemical biology and medicine. Recent studies have shed light on its synthetic utility, biological activity, and pharmacological properties, paving the way for further exploration and development. Continued research in this area is expected to yield valuable insights and potentially lead to the discovery of new therapeutic agents.